Cas no 31533-76-3 (Benzene,bis(phenoxyphenoxy)-)

• Product Name: Benzene,bis(phenoxyphenoxy)-
• CAS No: 31533-76-3
• MF: C₃₀H₂₂O₄
• MW: 446.493288516998
• CID: 310090
• PubChem ID: 18506691
• Update Time: 2025-11-02

Benzene,bis(phenoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,bis(phenoxyphenoxy)-
• Bis(phenoxyphenoxy)benzene, mixed isomers
• POLYPHENYL ETHER (5 RINGS) OS-124, STAT. PHASE FOR GC
• Polyphenylene
• PPO
• Convalex 10
• Bis(phenoxyphenoxy)benzene
• 5P4E
• 88708-84-3
• SCHEMBL3893178
• DTXSID10594263
• 31533-76-3
• 1,1'-[1,2-Phenylenebis(oxy)]bis(2-phenoxybenzene)
• Polyphenyl ether

• Inchi： 1S/C30H22O4/c1-3-13-23(14-4-1)31-25-17-7-9-19-27(25)33-29-21-11-12-22-30(29)34-28-20-10-8-18-26(28)32-24-15-5-2-6-16-24/h1-22H
• InChI Key： SDUQWTDEBSFSIV-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC=C1OC1C=CC=CC=1)C1=CC=CC=C1OC1=CC=CC=C1OC1C=CC=CC=1

Computed Properties

• Exact Mass: 446.15180918g/mol
• Monoisotopic Mass: 446.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Flash Point: 200 °C

Benzene,bis(phenoxyphenoxy)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Benzene,bis(phenoxyphenoxy)-

Benzene,bis(phenoxyphenoxy)- (CAS No. 31533-76-3): Properties, Applications, and Market Insights

Benzene,bis(phenoxyphenoxy)- (CAS No. 31533-76-3) is a specialized organic compound that has garnered significant attention in various industrial applications. This compound, known for its unique molecular structure, is widely used in the production of high-performance materials. With the increasing demand for advanced materials in sectors like electronics, aerospace, and automotive, Benzene,bis(phenoxyphenoxy)- has become a topic of interest among researchers and industry professionals alike.

The chemical structure of Benzene,bis(phenoxyphenoxy)- features a central benzene ring linked to two phenoxyphenoxy groups. This configuration imparts exceptional thermal stability and resistance to degradation, making it ideal for high-temperature applications. Recent studies have highlighted its potential in polymer stabilization and flame retardancy, aligning with the growing focus on sustainable and fire-resistant materials in construction and electronics.

One of the most searched questions about Benzene,bis(phenoxyphenoxy)- is its role in advanced material science. Researchers are exploring its use in high-performance polymers, where it acts as a key additive to enhance mechanical strength and thermal resistance. This aligns with the current trend toward lightweight and durable materials in the automotive and aerospace industries, where efficiency and safety are paramount.

Another hot topic is the environmental impact of Benzene,bis(phenoxyphenoxy)-. As industries strive to meet stricter environmental regulations, the compound's biodegradability and toxicity profile have come under scrutiny. Recent advancements in green chemistry have led to the development of safer alternatives, but Benzene,bis(phenoxyphenoxy)- remains a preferred choice due to its proven performance and cost-effectiveness.

The market for Benzene,bis(phenoxyphenoxy)- is expected to grow steadily, driven by its applications in electronic encapsulation and adhesive formulations. With the rise of smart devices and IoT technologies, the demand for reliable and durable materials is higher than ever. Industry reports suggest that the compound's versatility will continue to make it a valuable component in next-generation technologies.

In conclusion, Benzene,bis(phenoxyphenoxy)- (CAS No. 31533-76-3) is a multifaceted compound with significant industrial relevance. Its unique properties and wide-ranging applications make it a subject of ongoing research and development. As industries evolve and new challenges emerge, this compound is likely to remain at the forefront of material innovation.